Cas no 2770498-70-7 (Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 2770498-70-7
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 5563063
• PubChem ID: 165992048
• Update Time: 2025-05-24

Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• 2770498-70-7
• EN300-37398023
• Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

• Inchi： 1S/C16H19F2NO4/c17-16(18)13-6-19(9-15(16,10-20)11-22-8-13)14(21)23-7-12-4-2-1-3-5-12/h1-5,13,20H,6-11H2
• InChI Key： SNEJXNNXRROTNL-UHFFFAOYSA-N
• SMILES： FC1(C2COCC1(CO)CN(C(=O)OCC1C=CC=CC=1)C2)F

Computed Properties

• Exact Mass: 327.12821441g/mol
• Monoisotopic Mass: 327.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

Introduction to Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2770498-70-7)

Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate, a compound with the CAS number 2770498-70-7, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is characterized by its bicyclic framework, which includes an oxacycloalkane and an azabicycloalkane moiety. The presence of two fluorine atoms at the 9,9-position introduces unique electronic properties to the molecule, enhancing its potential as a pharmacophore. Additionally, the hydroxymethyl group at the 1-position and the carboxylate functionality at the 7-position provide opportunities for further chemical modification and biological evaluation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates has been widely recognized for its ability to modulate lipophilicity and reduce susceptibility to enzymatic degradation. In particular, 9,9-difluoro substituted compounds have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments.

The bicyclic core of Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is reminiscent of natural products and bioactive scaffolds that have been successfully utilized in drug development. The azabicyclo[3.3.1]nonane scaffold, in particular, has been explored for its potential in creating molecules with enhanced binding interactions and improved pharmacological activity. The oxacycloalkane component further contributes to the molecule's complexity, offering multiple sites for interaction with biological targets.

In the context of current research, there is growing evidence suggesting that structurally complex molecules can exhibit unique biological activities that simpler analogs may not possess. The< strong>Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate compound exemplifies this trend by combining several key structural features that are known to enhance biological activity. The fluorine atoms are particularly noteworthy, as they can influence both the electronic properties of the molecule and its interactions with biological targets.

The carboxylate group in Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate provides a site for further functionalization, allowing researchers to explore various derivatization strategies. This functionality can be used to introduce additional polar groups or to link the compound to other molecular moieties through covalent bonds. Such modifications can enhance solubility, improve bioavailability, or target specific biological pathways.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The structural features of Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate make it an attractive candidate for further development in medicinal chemistry. Researchers can leverage its unique framework to design molecules with tailored biological activities and improved pharmacokinetic properties.

The synthesis of this compound also presents an opportunity for methodological innovation in organic chemistry. The construction of the bicyclic core requires sophisticated synthetic strategies that can be optimized for high yield and scalability. Advances in synthetic methodologies will be crucial for producing this compound in sufficient quantities for preclinical and clinical studies.

In conclusion, Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No.2770498-70- 7) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features, including the presence of fluorine atoms and a complex bicyclic framework, make it an attractive candidate for further exploration。 As research in medicinal chemistry continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of novel therapeutic agents.